Cas no 2034536-75-7 (1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea)

• Product Name: 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea
• CAS No: 2034536-75-7
• MF: C₁₉H₃₀N₄O₂
• MW: 346.467104434967
• CID: 5353233
• Update Time: 2025-06-08

1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-phenylpiperazin-1-yl)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea

• Inchi： 1S/C19H30N4O2/c24-19(21-17-7-15-25-16-8-17)20-9-4-10-22-11-13-23(14-12-22)18-5-2-1-3-6-18/h1-3,5-6,17H,4,7-16H2,(H2,20,21,24)
• InChI Key： VKXARNYCLDTZEO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(NCCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea

Professional Introduction to Compound with CAS No. 2034536-75-7 and Product Name: 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea

Compound with the CAS number 2034536-75-7 and the product name 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

The core structure of 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea features an oxan ring, which is a five-membered heterocyclic ether. This moiety is known for its stability and ability to influence the electronic and steric properties of the molecule. The presence of the oxan ring in this compound suggests potential interactions with biological targets that may be mediated through hydrogen bonding or other non-covalent interactions.

In addition to the oxan ring, the compound contains a urea functional group at the 3-position, which is often utilized in drug design due to its ability to form hydrogen bonds with polar residues in biological targets. The urea group can also participate in salt formation, enhancing the solubility and bioavailability of the compound. The propyl chain extending from the urea group further modulates the pharmacokinetic properties of the molecule, influencing its distribution, metabolism, and excretion.

The terminal part of the molecule features a 4-phenylpiperazine moiety, which is a well-known pharmacophore in central nervous system (CNS) drugs. The phenyl ring and piperazine nitrogen contribute to the compound's ability to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This makes 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea a promising candidate for further investigation in the development of novel therapeutic agents targeting neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Molecular docking studies have been performed using 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea as a lead molecule to identify potential binding sites on target proteins. These studies have revealed that the compound can effectively interact with enzymes and receptors involved in various disease pathways, suggesting its therapeutic potential.

One particularly intriguing aspect of this compound is its potential application in treating neurodegenerative diseases. The 4-phenylpiperazine moiety has been extensively studied for its role in modulating neurotransmitter activity. In particular, it has shown promise in preclinical studies for its ability to enhance acetylcholine release, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea make it a versatile scaffold for designing molecules that can interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications that can optimize pharmacological properties.

From a regulatory perspective, compounds like 1-(oxan-4-yl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate their biological activity and potential side effects. These studies provide critical data that informs subsequent clinical trials designed to assess their safety and effectiveness in humans.

The development pipeline for CNS drugs has seen significant advancements due to innovations in drug design and delivery systems. Nanotechnology-based delivery platforms have emerged as a promising approach for enhancing the bioavailability and targeted delivery of therapeutic agents like 1-(oxan-4-ylyl)-3-[3-(4-phenoxy)piperazin-l -yI)propvl}urea*. These systems can improve drug penetration across biological barriers such as the blood-brain barrier (BBB), thereby increasing their therapeutic efficacy.

In conclusion, 1( oxan - 4 - yl ) - 3 [ 3 ( 4 - phen ylpiper azin - 1 - y l ) prop y l ] urea * represents an exciting advancement in pharmaceutical chemistry with significant potential for treating neurological disorders . Its unique structural features , combined with recent advances i n drug design and delivery , position it as a valuable candidate for further research . As our understanding o f biological mechanisms continues t o evolve , compounds like this one will play an increasingly important role i n developing novel therapeutics t hat improve patient outcomes . p >